Cas no 5326-89-6 (2-(quinolin-8-yloxy)acetic Acid)

2-(quinolin-8-yloxy)acetic Acid Properties

Names and Identifiers

• Aceticacid, 2-(8-quinolinyloxy)-
• (Quinolin-8-yloxy)-acetic acid
• 2-quinolin-8-yloxyacetic acid
• (8-quinolyloxy)acetic acid
• (quinolin-8-yloxy)acetic acid
• 2-(8-quinolyloxy)acetic acid
• 2-(quinolin-8-yloxy)acetic acid
• 8-quinolinyloxyacetic acid
• AC1L59BM
• AC1Q5WR5
• NSC4082
• quinolin-8-yloxyacetic acid
• quinolin-8-yloxy-acetic acid
• quinoline-8-oxy-acetic acid
• SureCN45506
• PNKYIZBUGAZUHQ-UHFFFAOYSA-N
• SCHEMBL45506
• 2-(quinolin-8-yloxy)aceticacid
• NSC-4082
• SB71261
• 5326-89-6
• VS-06882
• Z1665253539
• (8-quinolinyloxy)acetic acid
• CHEMBL5075307
• AKOS000103434
• EN300-06310
• AE-641/04193050
• BB 0238640
• Oprea1_039719
• (quinolin-8-yloxy)-acetic acid, AldrichCPR
• DTXSID60277771
• MFCD00454899
• +Expand

• MDL： MFCD00454899
• InChIKey： PNKYIZBUGAZUHQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H9NO3/c13-10(14)7-15-9-5-1-3-8-4-2-6-12-11(8)9/h1-6H,7H2,(H,13,14)
• SMILES： C1=CC2=C(C(=C1)OCC(=O)O)N=CC=C2

Computed Properties

• Exact Mass: 203.05827
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 203.058
• Heavy Atom Count: 15
• Complexity: 232
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.42
• Boiling Point: 404.1±20.0 °C at 760 mmHg
• Melting Point: 125-127 °C
• Flash Point: 134.0±22.6 °C
• Color/Form: NA
• Density: 1.3±0.1 g/cm3